Cas no 126577-60-4 (Butanenitrile,3,4-dihydroxy-, (S)- (9CI))

• Product Name: Butanenitrile,3,4-dihydroxy-, (S)- (9CI)
• CAS No: 126577-60-4
• MF: C₄H₇NO₂
• MW: 101.103881120682
• CID: 139100
• PubChem ID: 10964423
• Update Time: 2025-04-19

Butanenitrile,3,4-dihydroxy-, (S)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Butanenitrile,3,4-dihydroxy-, (S)- (9CI)
• 3,4-dihydroxybutanenitrile
• (R)-3,4-DIHYDROXYBUTANENITRILE
• (S)-3,4-DIHYDROXYBUTYRONITRILE
• 3,4-bis(oxidanyl)butanenitrile
• Butanenitrile,3,4-dihydroxy
• 83527-35-9
• FT-0697506
• 3,4-dihydroxybutyronitrile
• METHYL5-(TERT-BUTYL)-3-(CHLOROMETHYL)THIOPHENE-2-CARBOXYLATE
• AKOS017582460
• SCHEMBL1956609
• MXKPBRJADBPHSC-UHFFFAOYSA-N
• A805570
• 3,4-dihydroxy butanenitrile
• DTXSID50449925
• EN300-96301
• 126577-60-4
• (R)-3,4-DIHYDROXYBUTYRONITRILE 99+%

• Inchi： 1S/C4H7NO2/c5-2-1-4(7)3-6/h4,6-7H,1,3H2
• InChI Key： MXKPBRJADBPHSC-UHFFFAOYSA-N
• SMILES： OC(CC#N)CO

Computed Properties

• Exact Mass: 101.04800
• Monoisotopic Mass: 101.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 82.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 64.2Ų

Experimental Properties

• PSA: 64.25000
• LogP: -0.74672

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Polyols